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Compound of Interest

Compound Name: Chlorotriethylsilane

Cat. No.: B140506 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Chlorotriethylsilane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical reagents is paramount for predictable and

successful experimental outcomes. This technical guide provides a detailed overview of the

boiling point and density of chlorotriethylsilane, including experimental protocols for their

determination and a summary of key data.

Quantitative Data Summary
The physical properties of chlorotriethylsilane are well-documented, with consistent values

reported across various chemical suppliers and databases. A summary of these key

quantitative data points is presented in the table below for ease of reference and comparison.

Property Value Temperature (°C) Notes

Boiling Point 142-144 °C[1][2][3] Not Applicable Atmospheric pressure

145-147 °C[4] Not Applicable

149 °C Not Applicable

Density 0.898 g/mL 25 °C
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Accurate determination of boiling point and density is crucial for compound identification and

quality control. The following sections detail standardized methodologies for these

measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially with small sample volumes, the micro-reflux or

capillary method is commonly employed.

Micro-Reflux Method

This method involves heating a small sample of the liquid and observing the temperature at

which the liquid and vapor phases are in equilibrium.

Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic

stirrer.

Procedure:

Place approximately 0.5 mL of chlorotriethylsilane into a small test tube containing a

small magnetic stir bar.

Position a thermometer with the bulb approximately 1 cm above the surface of the liquid.

Gently heat the sample while stirring.

Observe the refluxing of the liquid, visible as a ring of condensing vapor on the inner wall

of the test tube.

The stable temperature reading on the thermometer at the level of the reflux ring

corresponds to the boiling point of the liquid.

Capillary Method

This technique relies on the principle that at the boiling point, the vapor pressure of the liquid

will overcome the atmospheric pressure, causing a rapid stream of bubbles to emerge from a

submerged capillary tube.
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Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, and a

heating bath.

Procedure:

A small amount of chlorotriethylsilane is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is heated, and the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube is noted.

The heat source is then removed, and the temperature at which the liquid begins to enter

the capillary tube is recorded as the boiling point.

Determination of Density
Density is an intrinsic property of a substance, defined as its mass per unit volume.

Direct Mass and Volume Measurement

This is the most straightforward method for determining the density of a liquid.

Apparatus: A precise analytical balance and a calibrated volumetric flask or graduated

cylinder.

Procedure:

Measure the mass of a clean, dry volumetric flask.

Dispense a known volume of chlorotriethylsilane into the flask.

Measure the combined mass of the flask and the liquid.

The mass of the liquid is determined by subtracting the mass of the empty flask.

The density is then calculated by dividing the mass of the liquid by its volume. To ensure

accuracy, measurements should be repeated and the average value taken.
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Logical Relationships and Molecular Structure
The physical properties of a molecule, such as its boiling point and density, are intrinsically

linked to its molecular structure. The following diagram illustrates this fundamental relationship

for chlorotriethylsilane.

Relationship between Molecular Structure and Physical Properties of Chlorotriethylsilane

Chlorotriethylsilane
((C2H5)3SiCl)

Molecular Weight
(150.72 g/mol)

determines

Intermolecular Forces
(van der Waals, Dipole-Dipole)

exhibits

Boiling Point
(142-144 °C)

influences

Density
(0.898 g/mL at 25 °C)

influences influences influences

Click to download full resolution via product page

Structure-Property Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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